Cas no 56252-83-6 (1-Octadecanone,1-(4-methyl-1-piperazinyl)-)
56252-83-6 structure
Product Name:1-Octadecanone,1-(4-methyl-1-piperazinyl)-
CAS No:56252-83-6
MF:C23H46N2O
MW:366.624146938324
CID:386436
PubChem ID:550877
Update Time:2025-04-19
1-Octadecanone,1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octadecanone,1-(4-methyl-1-piperazinyl)-
- 1-(4-methylpiperazin-1-yl)octadecan-1-one
- 1-Methyl-4-stearoylpiperazine
- ETH 2043
- Piperazine, 1-methyl-4-(1-oxooctadecyl)- (9CI)
- Piperazine, 1-methyl-4-(1-oxooctadecyl)-
- 56252-83-6
- SCHEMBL8973186
- BOQIMZOMIHDXGR-UHFFFAOYSA-N
- 1-Methyl-4-stearoylpiperazine #
- DTXSID20338736
-
- Inchi: 1S/C23H46N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)25-21-19-24(2)20-22-25/h3-22H2,1-2H3
- InChI Key: BOQIMZOMIHDXGR-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)N1CCN(C)CC1
Computed Properties
- Exact Mass: 366.36128
- Monoisotopic Mass: 366.361014095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
1-Octadecanone,1-(4-methyl-1-piperazinyl)- Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Jason Wan Lab Chip, 2020,20, 4528-4538
56252-83-6 (1-Octadecanone,1-(4-methyl-1-piperazinyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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